Tert-butyl 3-(bromomethylidene)cyclobutane-1-carboxylate

• IUPAC Name: tert-butyl 3-(bromomethylidene)cyclobutane-1-carboxylate
• InChI: InChI=1S/C10H15BrO2/c1-10(2,3)13-9(12)8-4-7(5-8)6-11/h6,8H,4-5H2,1-3H3
• InChI Key: BGPZSGNCNITUNR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1CC(=CBr)C1
• Molecular Formula: C10H15BrO2
• Molecular Weight: 247.13 g/mol
• CAS No.: 2445790-25-8

Description

Tert-butyl 3-(bromomethylidene)cyclobutane-1-carboxylate is a chemical compound with the CAS Number: 2445790-25-8. It has a molecular weight of 247.13.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H15BrO2/c1-10(2,3)13-9(12)8-4-7(5-8)6-11/h6,8H,4-5H2,1-3H3. This code provides a specific description of the molecular structure of the compound.

Physical And Chemical Properties Analysis

This compound is a liquid at room temperature. It should be stored at a temperature of 4 degrees Celsius.

Scientific Research Applications

Scale-up Synthesis and Application in Material Science

Tert-butyl 3-(bromomethylidene)cyclobutane-1-carboxylate has been used in the scale-up synthesis of deuterium-labeled cis-cyclobutane-1,3-dicarboxylic acid derivatives. These derivatives are significant as they serve as building blocks for preparing various biologically active compounds and materials containing the cyclobutane ring system, especially those labeled with deuterium atoms. Notably, this compound has been utilized in the continuous photo flow synthesis process, leading to the production of high-quality derivatives useful in nonclinical and clinical pharmacokinetic studies, particularly for the preparation of internal standards in quantitative mass spectrometry analyses (Yamashita, Nishikawa, & Kawamoto, 2019).

Chemical Synthesis and Molecular Structure

In another study, this compound has been pivotal in synthesizing cyclic amino acid esters. These esters are synthesized from their corresponding salts through an intramolecular lactonization reaction. The synthesized compound was characterized using NMR spectroscopy and high-resolution mass spectrometry, and its structure was determined via single-crystal X-ray diffraction analysis. It was found that the compound has a bicyclo[2.2.2]octane structure, including a lactone moiety and a piperidine ring, with two diastereomers present in the crystal (Moriguchi et al., 2014).

Safety and Hazards

The compound has been assigned the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, and H335. These indicate that the compound may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. The precautionary statements include recommendations such as avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), and wearing protective gloves/protective clothing/eye protection/face protection (P280).